Cas no 10266-44-1 (Benzeneacetonitrile,3-acetyl-)
Benzeneacetonitrile,3-acetyl- structure
Product Name:Benzeneacetonitrile,3-acetyl-
CAS No:10266-44-1
MF:C10H9NO
MW:159.184562444687
CID:118488
PubChem ID:45086166
Update Time:2025-04-18
Benzeneacetonitrile,3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-acetyl-
- 2-(3-acetylphenyl)acetonitrile
- Benzeneacetonitrile, 3-acetyl- (9CI)
- 3-Acetyl-benzylcyanid
- 3'-Cyanomethylacetophenon
- Benzeneacetonitrile,3-acetyl
- SCHEMBL9004062
- 10266-44-1
- (3-Acetylphenyl)acetonitrile
- Benzeneacetonitrile,3-acetyl-(9ci)
- DTXSID10665886
-
- Inchi： 1S/C10H9NO/c1-8(12)10-4-2-3-9(7-10)5-6-11/h2-4,7H,5H2,1H3
- InChI Key： PXRRKRROENIXBL-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=CC(CC#N)=C1
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.3
Experimental Properties
- PSA: 40.86000
- LogP: 1.95528
Benzeneacetonitrile,3-acetyl- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzeneacetonitrile,3-acetyl- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
10266-44-1 (Benzeneacetonitrile,3-acetyl-) Related Products
- 21288-34-6((3-Benzoylphenyl)acetonitrile)
- 10266-42-9(Benzeneacetonitrile,4-acetyl-)
- 5955-74-8(3-methylbenzoyl cyanide)
- 14271-73-9(4-Methylbenzoyl Cyanide)
- 613-90-1(Benzoyl cyanide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
